Methyl 1-((3-fluoro-4-(methylcarbamoyl)phenyl)amino)cyclobutanecarboxylate

Specification

• Molecular Formula: C14H17FN2O3
• Molecular Weight: 280.29 g/mol
• IUPAC Name: methyl 1-[3-fluoro-4-(methylcarbamoyl)anilino]cyclobutane-1-carboxylate
• Standard InChI: InChI=1S/C14H17FN2O3/c1-16-12(18)10-5-4-9(8-11(10)15)17-14(6-3-7-14)13(19)20-2/h4-5,8,17H,3,6-7H2,1-2H3,(H,16,18)
• Standard InChI Key: SMHKDLVTHWNASR-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)NC2(CCC2)C(=O)OC)F

Introduction

Property	Methyl Ester (CAS 2227589-23-1)	Carboxylic Acid (CAS 2227589-22-0)
Molecular Formula	C₁₄H₁₇FN₂O₃	C₁₃H₁₅FN₂O₃
Molecular Weight	280.29 g/mol	266.27 g/mol
Functional Group	Ester (-COOCH₃)	Carboxylic Acid (-COOH)
Role	Synthetic intermediate; Impurity	Apalutamide Metabolite (M19)

Synthesis and Industrial Production

Synthetic Pathways

The compound is synthesized via multi-step organic reactions:

• Formation of the cyclobutane ring: Cyclobutane derivatives are typically generated through [2+2] photocycloadditions or ring-closing metathesis.

• Introduction of the phenylamino group: Nucleophilic aromatic substitution (SNAr) at the 4-position of a fluorinated nitrobenzene precursor, followed by reduction to an amine.

• Esterification: Reaction of the cyclobutanecarboxylic acid intermediate with methanol under acidic conditions.

Key challenges include managing the steric hindrance of the cyclobutane ring and ensuring regioselective fluorination. Industrial batches report purities ≥95%, with HPLC and NMR used for quality control.

Table 2: Supplier Overview

Supplier	Purity	Price (USD)	Availability
Career Henan Chemical Co	96–99%	$5.50/kg	100 kg/month
Shenzhen Nexconn Pharmatechs	≥98%	Inquire	Custom synthesis
Alchemy Pharm	≥98%	Discontinued	Limited stock

The discontinuation by Alchemy Pharm in 2024 highlights shifting demand in pharmaceutical intermediates.

Future Directions and Research Gaps

Analytical Method Development

Advanced techniques like LC-MS/MS and cryo-EM could elucidate its interaction with cytochrome P450 enzymes, informing impurity mitigation strategies.